N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]-10H-phenothiazine-10-carboxamide

• Molecular Formula: C23H17N5O3S2
• Molecular Weight: 475.5 g/mol
• IUPAC Name: N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]phenothiazine-10-carboxamide
• InChI: InChI=1S/C23H17N5O3S2/c29-23(28-18-6-1-3-8-20(18)32-21-9-4-2-7-19(21)28)26-16-10-12-17(13-11-16)33(30,31)27-22-24-14-5-15-25-22/h1-15H,(H,26,29)(H,24,25,27)
• InChI Key: CFOVMSGTHSCDGA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C3=CC=CC=C3S2)C(=O)NC4=CC=C(C=C4)S(=O)(=O)NC5=NC=CC=N5

Description

N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]-10H-phenothiazine-10-carboxamide, also known by its chemical name 4’-(pyrimidin-2-ylsulphamoyl)acetanilide , is a compound with intriguing properties . It belongs to the class of o-benzoylaminobenzoic acid derivatives and exhibits anxiolytic activity. Let’s explore its synthesis, reactions, applications, and more.

Preparation Methods

The synthesis of this compound involves several steps. Here’s an optimized route:

Starting Materials: Anthranylamide and propionic anhydride (instead of acetic anhydride) are used as starting materials.

Hydrolysis and Acylation: The hydrolysis of anthranylamide occurs in an alkaline medium, followed by Schotten–Bauman acylation.

Solvent Modification: In the final step, the polar aprotic solvent dimethylformamide (DMF) is replaced by the less toxic and environmentally friendly dimethyl sulfoxide (DMSO).

Chemical Reactions Analysis

This compound undergoes various reactions, including acylation and hydrolysis. Common reagents include propionic anhydride, alkaline conditions, and DMSO. The major product formed is N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]-10H-phenothiazine-10-carboxamide.

Scientific Research Applications

Chemistry: It serves as a valuable precursor for other biologically active compounds.

Biology: Its effects on the central nervous system (CNS) make it relevant for neurological research.

Industry: The compound’s synthesis can be optimized for active pharmaceutical ingredient (API) production.

Mechanism of Action

The exact mechanism remains under investigation, but it likely involves interactions with molecular targets and signaling pathways within the CNS.

Comparison with Similar Compounds

While exploring similar compounds, we find 2-(benzylsulfanyl)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]acetamide . the uniqueness of our compound lies in its specific structure and anxiolytic properties.